molecular formula C9H7NO5 B589785 1H-Inden-1-one,2,3-dihydro-6,7-dihydroxy-4-nitro-(9CI) CAS No. 148050-55-9

1H-Inden-1-one,2,3-dihydro-6,7-dihydroxy-4-nitro-(9CI)

Cat. No. B589785
CAS RN: 148050-55-9
M. Wt: 209.157
InChI Key: CTSJQBXYWBKRNW-UHFFFAOYSA-N
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Description

1H-Inden-1-one,2,3-dihydro-6,7-dihydroxy-4-nitro-(9CI) is a chemical compound with the molecular formula C9H8O . It is also known by other names such as 1-Indanone, α-Hydrindone, α-Indanone, Indan-1-one, Indanone, 1-Indone, Indanone- (1), 2,3-Dihydro-1H-inden-1-one, 2,3-Dihydro-1-indenone, and 2,3-Dihydro-1-indanone .


Molecular Structure Analysis

The molecular structure of this compound can be represented as a 2D Mol file or as a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms in the molecule .

Safety and Hazards

Safety data sheets recommend ensuring adequate ventilation, wearing personal protective equipment/face protection, avoiding dust formation, and avoiding ingestion and inhalation when handling this compound .

properties

CAS RN

148050-55-9

Product Name

1H-Inden-1-one,2,3-dihydro-6,7-dihydroxy-4-nitro-(9CI)

Molecular Formula

C9H7NO5

Molecular Weight

209.157

IUPAC Name

6,7-dihydroxy-4-nitro-2,3-dihydroinden-1-one

InChI

InChI=1S/C9H7NO5/c11-6-2-1-4-5(10(14)15)3-7(12)9(13)8(4)6/h3,12-13H,1-2H2

InChI Key

CTSJQBXYWBKRNW-UHFFFAOYSA-N

SMILES

C1CC(=O)C2=C1C(=CC(=C2O)O)[N+](=O)[O-]

synonyms

1H-Inden-1-one,2,3-dihydro-6,7-dihydroxy-4-nitro-(9CI)

Origin of Product

United States

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